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Compound of Interest

Compound Name: THS-044

Cat. No.: B2360967 Get Quote

THS-044 Technical Support Center
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers and scientists optimize the working concentration of THS-044 for in vitro

experiments.

Frequently Asked Questions (FAQs)
FAQ 1: What is the mechanism of action for THS-044?
THS-044 is a small molecule modulator designed to specifically target the Hypoxia-Inducible

Factor 2α (HIF-2α).[1] Its mechanism of action involves binding directly to the PAS-B domain of

the HIF-2α subunit.[2][3] This binding event stabilizes the folded state of the HIF-2α PAS-B

domain and, consequently, weakens its ability to form a heterodimer with its partner, the Aryl

Hydrocarbon Receptor Nuclear Translocator (ARNT). By disrupting the formation of the

functional HIF-2α/ARNT transcription factor complex, THS-044 inhibits the transcription of HIF-

2 target genes. Notably, THS-044 is selective and does not bind to the corresponding PAS-B

domains of HIF-1α or ARNT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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